![molecular formula C8H10BrNO2 B2642750 (2-Amino-5-bromo-1,3-phenylene)dimethanol CAS No. 1936217-53-6](/img/structure/B2642750.png)
(2-Amino-5-bromo-1,3-phenylene)dimethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2-Amino-5-bromo-1,3-phenylene)dimethanol” is a chemical compound with the CAS Number: 1936217-53-6 . It has a linear formula of C8H10BRNO2 and a molecular weight of 232.08 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H10BrNO2/c9-7-1-5(3-11)8(10)6(2-7)4-12/h1-2,11-12H,3-4,10H2 . This code provides a specific representation of the molecule’s structure.
Scientific Research Applications
Active Sites and Enzyme Interaction
Research on compounds closely related to "(2-Amino-5-bromo-1,3-phenylene)dimethanol" involves understanding the interaction with biological molecules. For instance, studies on bromoacetophenone derivatives have contributed to identifying active sites in enzymes such as human liver aldehyde dehydrogenase, demonstrating the utility of brominated phenyl compounds in probing and understanding enzyme mechanisms (Abriola et al., 1987).
Synthesis and Characterization of Dyes
Brominated phenyl compounds play a significant role in the synthesis of disperse dyes. Research has shown that derivatives of bromoacetophenone can be effectively used to create disperse dyes, highlighting their utility in dye chemistry and materials science (Elapasery et al., 2020).
Catalytic Properties and Organometallic Chemistry
The study of phenylene-bridged binuclear organolanthanide complexes provides insights into the catalytic applications of phenylene derivatives. These complexes have been found to efficiently catalyze the intramolecular hydroamination/cyclization of aminoalkenes, demonstrating the potential of brominated phenylene compounds in catalysis (Yuen & Marks, 2008).
Organic Electronics and Photoluminescence
Research into pi-conjugated systems containing phenylene units has shown that these compounds exhibit significant solvatochromism and intense fluorescence, even in solid state. This suggests their potential application in organic electronics and as fluorescent materials (Zhao et al., 2006).
Safety and Hazards
The safety information for “(2-Amino-5-bromo-1,3-phenylene)dimethanol” indicates that it is harmful if swallowed and may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves, clothing, and eye/face protection .
Properties
IUPAC Name |
[2-amino-5-bromo-3-(hydroxymethyl)phenyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO2/c9-7-1-5(3-11)8(10)6(2-7)4-12/h1-2,11-12H,3-4,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEGGRMXSIFYZLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CO)N)CO)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.